Cas no 5845-72-7 (5-(furan-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide)

5-(furan-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide structure
5845-72-7 structure
Product Name:5-(furan-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide
CAS No:5845-72-7
MF:C12H7F3N4O2
MW:296.204792261124
CID:1610492
PubChem ID:1370067
Update Time:2025-04-21

5-(furan-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 5-(furan-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide
    • 5-(2-Furyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide
    • pyrazolo[1,5-a]pyrimidine-3-carboxamide, 5-(2-furanyl)-7-(trifluoromethyl)-
    • DTXSID60362313
    • STK376898
    • AKOS005448262
    • 5845-72-7
    • SR-01000221706
    • QLJDHCSDQRARAB-UHFFFAOYSA-N
    • SR-01000221706-1
    • Inchi: 1S/C12H7F3N4O2/c13-12(14,15)9-4-7(8-2-1-3-21-8)18-11-6(10(16)20)5-17-19(9)11/h1-5H,(H2,16,20)
    • InChI Key: QLJDHCSDQRARAB-UHFFFAOYSA-N
    • SMILES: FC(C1=CC(C2=CC=CO2)=NC2=C(C(N)=O)C=NN21)(F)F

Computed Properties

  • Exact Mass: 296.05221
  • Monoisotopic Mass: 296.052
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 420
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 86.4Ų

Experimental Properties

  • Density: 1.69
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.658
  • PSA: 86.42
Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.